Cas no 16051-54-0 (Ethanaminium,2,2'-[1,4-phenylenebis(carbonyloxy)]bis[N,N,N-trimethyl-, diiodide (9CI))

• Product Name: Ethanaminium,2,2'-[1,4-phenylenebis(carbonyloxy)]bis[N,N,N-trimethyl-, diiodide (9CI)
• CAS No: 16051-54-0
• MF: C₁₈H₃₀I₂N₂O₄
• MW: 592.25075006485
• CID: 155599
• PubChem ID: 204295
• Update Time: 2025-04-19

Ethanaminium,2,2'-[1,4-phenylenebis(carbonyloxy)]bis[N,N,N-trimethyl-, diiodide (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,2,2'-[1,4-phenylenebis(carbonyloxy)]bis[N,N,N-trimethyl-, diiodide (9CI)
• trimethyl-[2-[4-[2-(trimethylazaniumyl)ethoxycarbonyl]benzoyl]oxyethyl]azanium,diiodide
• PK 107
• Ammonium, (2-hydroxyethyl)trimethyl-, iodide diester with terephthalic acid
• DTXSID00936330
• Choline, iodide, terephthalate (2:1)
• Bis-dimetilaminoetilestere dell' acido tereftalico bis-iodometilato
• Ethanaminium, 2,2'-(1,4-phenylenebis(carbonyloxy))bis(N,N,N-trimethyl-, diiodide
• 2,2'-[1,4-Phenylenebis(carbonyloxy)]bis(N,N,N-trimethylethan-1-aminium) diiodide
• I.S. 320
• 16051-54-0
• Bis-dimetilaminoetilestere dell' acido tereftalico bis-iodometilato [Italian]

• Inchi： 1S/C18H30N2O4.2HI/c1-19(2,3)11-13-23-17(21)15-7-9-16(10-8-15)18(22)24-14-12-20(4,5)6;;/h7-10H,11-14H2,1-6H3;2*1H/q+2;;/p-2
• InChI Key： HRLBNQDRKHERRB-UHFFFAOYSA-L
• SMILES： [I-].[I-].O(C(C1C=CC(=CC=1)C(=O)OCC[N+](C)(C)C)=O)CC[N+](C)(C)C

Computed Properties

• Exact Mass: 561.7938
• Monoisotopic Mass: 592.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 376
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 52.6